Cas no 17288-43-6 ((5-METHOXY-1H-PYRROLO[2,3-C]PYRIDIN-2-YL)METHANOL)

• Product Name: (5-METHOXY-1H-PYRROLO[2,3-C]PYRIDIN-2-YL)METHANOL
• CAS No: 17288-43-6
• MF: C₉H₁₀N₂O₂
• MW: 178.187901973724
• MDL: MFCD08448209
• CID: 855026
• PubChem ID: 17750420
• Update Time: 2025-06-14

(5-METHOXY-1H-PYRROLO[2,3-C]PYRIDIN-2-YL)METHANOL Chemical and Physical Properties

Names and Identifiers

• (5-METHOXY-1H-PYRROLO[2,3-C]PYRIDIN-2-YL)METHANOL
• 5-methoxy-1H-Pyrrolo[2,3-c]pyridine-2-methanol
• (5-methoxy-1H-pyrrolo[2,3-c]pyridin-2-yl)-methanol
• 2-Hydroxymethyl-5-methoxy-6-aza-indol
• (5-Methoxy-1H-pyrrolo[2,3-c]pyridin-2-yl)methanol ,98%
• AKOS006289409
• CS-0328538
• W-206043
• 17288-43-6
• DB-064874
• D87106
• SCHEMBL4279522
• WS-02542
• DTXSID90590501

• MDL： MFCD08448209
• Inchi： 1S/C9H10N2O2/c1-13-9-3-6-2-7(5-12)11-8(6)4-10-9/h2-4,11-12H,5H2,1H3
• InChI Key： TUWFVEZGIMLNNG-UHFFFAOYSA-N
• SMILES： O(C)C1=CC2C=C(CO)NC=2C=N1

Computed Properties

• Exact Mass: 178.07400
• Monoisotopic Mass: 178.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 58.1Ų

Experimental Properties

• Density: 1.34
• Boiling Point: 403.3°C at 760 mmHg
• Flash Point: 197.7°C
• Refractive Index: 1.671
• PSA: 58.14000
• LogP: 1.06380

(5-METHOXY-1H-PYRROLO[2,3-C]PYRIDIN-2-YL)METHANOL Security Information

• Hazard Category Code： 20/21/22
• Safety Instruction： 24/25-36/37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on (5-METHOXY-1H-PYRROLO[2,3-C]PYRIDIN-2-YL)METHANOL

Comprehensive Overview of (5-METHOXY-1H-PYRROLO[2,3-C]PYRIDIN-2-YL)METHANOL (CAS No. 17288-43-6): Properties, Applications, and Research Insights

(5-METHOXY-1H-PYRROLO[2,3-C]PYRIDIN-2-YL)METHANOL (CAS No. 17288-43-6) is a heterocyclic organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features. This pyrrolopyridine derivative, characterized by a fused pyrrole and pyridine ring system, serves as a versatile intermediate in drug discovery. Its methoxy and hydroxymethyl functional groups enhance solubility and reactivity, making it valuable for designing kinase inhibitors and small-molecule therapeutics.

Recent studies highlight the compound’s potential in targeting cancer signaling pathways, particularly in JAK-STAT and MAPK modulation. Researchers are exploring its role in immuno-oncology, a trending field addressing unmet medical needs. The 17288-43-6 scaffold’s adaptability allows for structural modifications, aligning with the growing demand for precision medicine and personalized therapeutics. These attributes position it as a candidate for next-generation biopharmaceuticals.

Synthetic routes to (5-METHOXY-1H-PYRROLO[2,3-C]PYRIDIN-2-YL)METHANOL often involve Pd-catalyzed cross-coupling or multistep heterocyclization, reflecting advancements in green chemistry methodologies. Analytical techniques like HPLC-MS and NMR ensure high purity, critical for preclinical studies. The compound’s logP and hydrogen-bonding capacity are frequently discussed in ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) modeling, addressing industry concerns about drug-likeness.

Beyond oncology, 17288-43-6 is investigated for neuroprotective applications. Its ability to cross the blood-brain barrier (BBB) sparks interest in neurodegenerative disease research, such as Alzheimer’s and Parkinson’s. This aligns with rising Google searches on “BBB-penetrant molecules” and “CNS drug development.” Patent filings reveal its incorporation into dual-action compounds, combining anti-inflammatory and cognitive-enhancing properties.

From a commercial perspective, suppliers emphasize GMP-grade production to meet FDA and EMA standards. The compound’s structure-activity relationship (SAR) data is curated in databases like PubChem and ChEMBL, supporting AI-driven drug design—a hot topic in computational chemistry forums. Environmental considerations are also addressed, with biodegradability studies ensuring compliance with REACH regulations.

In summary, (5-METHOXY-1H-PYRROLO[2,3-C]PYRIDIN-2-YL)METHANOL exemplifies innovation at the intersection of medicinal chemistry and translational research. Its multifaceted applications, from targeted therapy to neuroscience, underscore its relevance in addressing global health challenges. As demand for high-value intermediates grows, this compound remains a focal point for academic and industrial R&D.